molecular formula C11H12N4OS B5517365 N-1,2,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide

N-1,2,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide

Cat. No.: B5517365
M. Wt: 248.31 g/mol
InChI Key: ARIFGVVFZLEYRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-1,2,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C11H12N4OS and its molecular weight is 248.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 248.07318219 g/mol and the complexity rating of the compound is 295. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer and Antiallergic Agents

N-1,2,3-benzothiadiazol derivatives have been explored for their potential in cancer therapy and allergy treatment. For instance, the synthesis and cytotoxic activity of novel cyclic systems incorporating thiadiazolo[2,3-a]pyridine benzamide derivatives, and their copper(II) complexes showed significant cytotoxicity against various human cancer cell lines, indicating a potential for anticancer applications (Adhami, Safavi, Ehsani, Ardestani, Emmerling, & Simyari, 2014). Similarly, N-(1H-tetrazol-5-yl)-6-phenyl-2-pyridinecarboxamides were synthesized to determine their antiallergic activity, with one compound demonstrating significant potency in the rat passive cutaneous anaphylaxis (PCA) assay (Honma, Oda, Hashiyama, Hanamoto, Nakai, Inoue, Ishida, Takeda, Ono, & Tsuzurahara, 1983).

Carbonic Anhydrase Inhibitors

Novel metal complexes of heterocyclic sulfonamide, showing strong inhibitory properties against carbonic anhydrase enzymes, have been developed. These inhibitors could have therapeutic implications, showing more potent inhibitory effects than acetazolamide, a standard control compound (Büyükkıdan, Bülbül, Kasımoğulları, & Büyükkıdan, 2013).

Materials Science Applications

Electrochromic Materials

Thiadiazolo[3,4-c]pyridine, a structural analog of benzothiadiazole, has been used to develop donor-acceptor-type electrochromic polymers. These materials exhibit unique properties, such as fast switching times and high coloration efficiency, which could be beneficial for developing advanced electrochromic devices (Ming, Zhen, Lin, Zhao, Xu, & Lu, 2015).

Analytical Chemistry Applications

Chemosensors for Sulfide Detection

Pyridine-2,6-dicarboxamide based scaffolds with benzothiazole ring appendages have been developed as chemosensors for the selective detection of sulfide ions and gaseous hydrogen sulfide (H2S). These sensors are capable of detecting sulfide in aqueous media and have applications in environmental monitoring and potentially in medical diagnostics (Kumar, Kumar, Pandey, & Gupta, 2018).

Mechanism of Action

While the specific mechanism of action for “N-1,2,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide” is not mentioned in the sources, 2,1,3-benzothiadiazole and its derivatives are very important acceptor units used in the development of photoluminescent compounds and are applicable for the molecular construction of organic light-emitting diodes, organic solar cells, and organic field-effect transistors .

Properties

IUPAC Name

N-(1,2,3-benzothiadiazol-5-yl)pyrrolidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N4OS/c16-11(15-5-1-2-6-15)12-8-3-4-10-9(7-8)13-14-17-10/h3-4,7H,1-2,5-6H2,(H,12,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARIFGVVFZLEYRY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=O)NC2=CC3=C(C=C2)SN=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.